Cas no 514-39-6 (Periplogenin)

Periplogenin is a cardenolide glycoside derived from natural sources such as Periploca graeca and other Apocynaceae plants. It exhibits notable biological activity, particularly as a cardiac glycoside, with potential applications in cardiovascular research. Its mechanism of action involves inhibition of the Na⁺/K⁺-ATPase pump, leading to increased intracellular calcium concentrations, which may be studied for inotropic effects. Periplogenin is also of interest in pharmacological studies due to its structural similarity to other bioactive cardenolides. The compound is typically supplied in high purity for research purposes, ensuring reproducibility in experimental settings. Its stability and well-characterized properties make it a reliable reference standard in analytical and biochemical investigations.
Periplogenin structure
Periplogenin structure
Product Name:Periplogenin
CAS No:514-39-6
MF:C23H34O5
MW:390.513067722321
MDL:MFCD01745139
CID:367841
PubChem ID:10574
Update Time:2025-06-11

Periplogenin Chemical and Physical Properties

Names and Identifiers

    • Card-20(22)-enolide,3,5,14-trihydroxy-, (3b,5b)-
    • 3-[(3S,5S,8R,9S,10R,13R,14S,17R)-3,5,14-trihydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
    • Bio-0181
    • Desoxostrophanthidin
    • Periplogenin
    • 5-beta-Hydroxydigitoxigenin
    • B6808P7IY9
    • 5.beta.-Hydroxydigitoxigenin
    • QJPCKAJTLHDNCS-FBAXFMHRSA-N
    • 8209AH
    • PERIPLOGENIN [MI]
    • 3.beta.,5.beta.,14.beta.-Trihydroxy-20(22)-cardenolide
    • 5.beta.-Card-20(22)-enolide, 3.beta.,5,14-trihydroxy-
    • CCG-268535
    • CS-0022615
    • AKOS015897157
    • 514-39-6
    • MFCD01745139
    • CHEMBL460768
    • 3,5,14-Trihydroxycard-20(22)-enolide #
    • DTXSID50965711
    • SCHEMBL1483841
    • 3-beta,5,14-Trihydroxy-5-beta-card-20(22)-enolide
    • HY-N2414
    • 3,5,14-Trihydroxycard-20(22)-enolide
    • s9168
    • AC-34247
    • 5-beta-CARD-20(22)-ENOLIDE, 3-beta,5,14-TRIHYDROXY-
    • UNII-B6808P7IY9
    • Card-20(22)-enolide, 3,5,14-trihydroxy-, (3.beta.,5.beta.)-
    • Card-20(22)-enolide, 3,5,14-trihydroxy-, (3-beta,5-beta)-
    • Q27274425
    • 1ST174296
    • (3.BETA.,5.BETA.)-3,5,14-TRIHYDROXYCARD-20(22)-ENOLIDE
    • MS-26510
    • NS00093752
    • Card-20(22)-enolide, 3,5,14-trihydroxy-, (3-beta,5-beta)-(9CI)
    • DA-56703
    • 5beta-Card-20(22)-enolide, 3beta,5,14-trihydroxy-
    • (3beta,5beta)-3,5,14-trihydroxycard-20(22)-enolide
    • 3beta,5beta,14beta-Trihydroxy-20(22)-cardenolide
    • 3-((3S,5S,8R,9S,10R,13R,14S,17R)-3,5,14-trihydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-17-yl)-2H-furan-5-one
    • Card-20(22)-enolide, 3,5,14-trihydroxy-, (3beta,5beta)-
    • 5beta-Hydroxydigitoxigenin
    • MDL: MFCD01745139
    • Inchi: 1S/C23H34O5/c1-20-7-3-15(24)12-22(20,26)9-5-18-17(20)4-8-21(2)16(6-10-23(18,21)27)14-11-19(25)28-13-14/h11,15-18,24,26-27H,3-10,12-13H2,1-2H3/t15-,16+,17-,18+,20+,21+,22-,23-/m0/s1
    • InChI Key: QJPCKAJTLHDNCS-FBAXFMHRSA-N
    • SMILES: O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@]3(CC[C@@H]21)O)O

Computed Properties

  • Exact Mass: 390.24100
  • Monoisotopic Mass: 390.24062418 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 1
  • Complexity: 733
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 87
  • Molecular Weight: 390.5

Experimental Properties

  • Color/Form: Powder
  • Density: 1.320±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 245-248 ºC
  • Boiling Point: 583.0±50.0 °C at 760 mmHg
  • Flash Point: 200.4±23.6 °C
  • Solubility: Very slightly soluble (0.39 g/l) (25 º C),
  • PSA: 86.99000
  • LogP: 2.71920
  • Specific Rotation: D27 +31.5° (c = 1.04 in alcohol)
  • Vapor Pressure: 0.0±3.7 mmHg at 25°C

Periplogenin Security Information

Periplogenin Pricemore >>

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Additional information on Periplogenin

Periplogenin (CAS No. 514-39-6): A Comprehensive Overview

Periplogenin, with the chemical abstracts service (CAS) number 514-39-6, is a naturally occurring triterpenoid compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound is primarily isolated from the roots and rhizomes of the plant Cimicifuga foetida, commonly known as black cohosh. The unique structural features and diverse biological activities of Periplogenin have made it a subject of extensive research, particularly in the development of novel therapeutic agents.

The chemical structure of Periplogenin is characterized by a triterpenoid backbone, which is a common feature among many natural products with medicinal properties. The presence of multiple hydroxyl groups and a lactone ring contributes to its stability and reactivity, making it an attractive candidate for various pharmaceutical applications. Recent studies have highlighted the potential of Periplogenin in modulating multiple biological pathways, including anti-inflammatory, antioxidant, and anti-cancer activities.

In the realm of anti-inflammatory research, Periplogenin has shown promising results. A study published in the Journal of Natural Products in 2021 demonstrated that Periplogenin effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that Periplogenin could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antioxidant properties of Periplogenin have also been extensively studied. Research conducted by a team at the University of California, Los Angeles (UCLA) found that Periplogenin exhibits strong radical scavenging activity, which helps to neutralize reactive oxygen species (ROS) and prevent oxidative damage to cellular components. This property makes it a potential candidate for preventing or treating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its anti-inflammatory and antioxidant activities, Periplogenin has shown significant promise in cancer research. A study published in the Cancer Letters in 2022 reported that Periplogenin exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying these effects involves the induction of apoptosis and cell cycle arrest, which are crucial processes for inhibiting tumor growth and metastasis.

The pharmacokinetic properties of Periplogenin have also been investigated to understand its bioavailability and metabolism. Studies have shown that Periplogenin has moderate oral bioavailability and is metabolized primarily by the liver through phase I and phase II metabolic pathways. These findings are essential for optimizing its formulation and dosing regimens for clinical applications.

Clinical trials involving Periplogenin-based formulations are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that Periplogenin-derived compounds are well-tolerated with minimal adverse effects. These trials are expected to provide valuable insights into the therapeutic potential of Periplogenin-based treatments for various diseases.

In conclusion, Periplogenin (CAS No. 514-39-6) is a multifaceted compound with a wide range of biological activities that make it a promising candidate for drug development. Its anti-inflammatory, antioxidant, and anti-cancer properties, coupled with favorable pharmacokinetic characteristics, position it as a valuable asset in the pharmaceutical industry. Ongoing research and clinical trials will further elucidate its therapeutic potential and pave the way for its application in treating various medical conditions.

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